Cas no 1092332-44-9 ((5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone)

• Product Name: (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone
• CAS No: 1092332-44-9
• MF: C₁₁H₁₀ClNO₂S₂
• MW: 287.78559923172
• CID: 5238042
• Update Time: 2025-10-28

(5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone

• Inchi： 1S/C11H10ClNO2S2/c1-15-9-3-2-7(12)6-8(9)10(14)13-4-5-17-11(13)16/h2-3,6H,4-5H2,1H3
• InChI Key： JNZZYNUGDQUXHL-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1OC)(N1CCSC1=S)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone

Introduction to (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone

The compound (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone, identified by the CAS number 1092332-44-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structural features and potential applications in various chemical and pharmaceutical industries. The molecule consists of a phenyl ring substituted with chlorine and methoxy groups, connected via a methanone group to a thiazolidinone moiety. This combination of functional groups imparts the compound with distinct chemical properties, making it a subject of interest for researchers exploring novel synthetic pathways and bioactive compounds.

Recent studies have highlighted the importance of heterocyclic compounds like thiazolidinones in drug discovery. These rings are known for their ability to form hydrogen bonds and interact with biological targets, making them valuable in medicinal chemistry. The presence of the thiazolidinone ring in (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone suggests potential anti-inflammatory, antioxidant, or antimicrobial activities, which are currently under investigation by researchers worldwide.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound, ensuring its reliability for further studies. Moreover, the incorporation of chlorine and methoxy groups on the phenyl ring enhances the molecule's stability and solubility, which are critical factors for its application in pharmaceutical formulations.

In terms of applications, (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone has shown promise in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, recent research indicates that this compound may inhibit certain kinases involved in cellular signaling pathways, potentially offering therapeutic benefits in conditions such as cancer or inflammatory diseases. Additionally, its ability to scavenge free radicals suggests antioxidant properties that could be harnessed in cosmetic or nutraceutical products.

The structural versatility of this compound also makes it an ideal candidate for further modification through medicinal chemistry approaches. By altering substituents on the phenyl ring or modifying the thiazolidinone moiety, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic properties. Such modifications could lead to the development of more potent and selective drug candidates with improved bioavailability.

In conclusion, (5-Chloro-2-methoxy-phenyl)-(2-thioxo-thiazolidin-3-yl)-methanone stands out as a compelling molecule with diverse applications across multiple fields. Its unique structure, combined with recent advancements in synthetic methodologies and biological assays, positions it as a key player in ongoing research efforts aimed at discovering novel therapeutic agents and functional materials.